Cas no 802982-14-5 (3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]-)

3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]- structure
802982-14-5 structure
Product name:3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]-
CAS No:802982-14-5
MF:C13H15O2Br
MW:283.161
CID:705909
PubChem ID:71421248

3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Butyn-1-ol, 4-[4-(3-bromopropoxy)phenyl]-
    • 4-[4-(3-bromopropoxy)phenyl]but-3-yn-1-ol
    • DTXSID60840409
    • 802982-14-5
    • Inchi: InChI=1S/C13H15BrO2/c14-9-3-11-16-13-7-5-12(6-8-13)4-1-2-10-15/h5-8,15H,2-3,9-11H2
    • InChI Key: OGEQIIACQKKPIX-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C#CCCO)OCCCBr

Computed Properties

  • Exact Mass: 282.02554g/mol
  • Monoisotopic Mass: 282.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.5Ų

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